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Compound of Interest

Compound Name: L 158338

Cat. No.: B1673694 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed guidance on the preparation and stability of L-158,338 solutions, a potent angiotensin

II receptor antagonist. The following protocols and data are designed to ensure accurate and

reproducible experimental outcomes.

Solution Preparation
Proper preparation of L-158,338 solutions is critical for maintaining its biological activity and

ensuring the validity of experimental results. The primary solvent for L-158,338 is Dimethyl

Sulfoxide (DMSO).

Table 1: L-158,338 Solution Preparation Data

Parameter Value Source

Molecular Weight 411.51 g/mol [1]

Primary Solvent DMSO [1]

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of L-158,338 in DMSO. This

concentration is a common starting point for creating working solutions for various in vitro

assays.
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Materials:

L-158,338 solid powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing the Compound: Accurately weigh a precise amount of L-158,338 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.115 mg of L-158,338.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

L-158,338 powder. For 4.115 mg of the compound, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the L-158,338 is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots as recommended in the stability section below.
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Workflow for Preparing L-158,338 Stock Solution
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The stability of L-158,338 is crucial for its effective use in experiments. Following the

recommended storage conditions will help preserve the integrity of the compound.

Table 2: L-158,338 Stability and Storage Recommendations

Form Storage Condition Duration Source

Solid Powder Dry, dark at 0 - 4°C
Short term (days to

weeks)
[1]

Dry, dark at -20°C
Long term (months to

years)
[1]

DMSO Stock Solution 0 - 4°C
Short term (days to

weeks)
[1]

-20°C Long term (months) [1]

Key Stability Considerations:

Shipping: L-158,338 is stable for several weeks at ambient temperature during standard

shipping.[1]

Freeze-Thaw Cycles: To avoid degradation, it is recommended to aliquot stock solutions into

single-use volumes to minimize repeated freeze-thaw cycles.

Application in Research
L-158,338 is a potent antagonist of the angiotensin II receptor, making it a valuable tool for

studying the renin-angiotensin system and its role in various physiological and pathological

processes.

Signaling Pathway
L-158,338 exerts its effects by blocking the action of angiotensin II at its receptor, thereby

inhibiting downstream signaling cascades involved in vasoconstriction, inflammation, and

cellular growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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